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Compound of Interest

Compound Name: 4-Butylbenzenesulfonamide

Cat. No.: B073704 Get Quote

For Immediate Reference: In case of a spill or exposure, consult the Safety Data Sheet (SDS)

and contact your institution's Environmental Health and Safety (EHS) department.

This guide provides detailed procedures for the proper disposal of 4-
Butylbenzenesulfonamide, ensuring the safety of laboratory personnel and compliance with

regulatory standards. This information is intended for researchers, scientists, and professionals

in drug development.

Hazard Profile and Safety Summary
4-Butylbenzenesulfonamide is classified as a hazardous substance. It is known to cause skin

and serious eye irritation, and may cause respiratory irritation.[1][2] It is also considered

harmful to aquatic life with long-lasting effects.[3] Therefore, proper handling and disposal are

crucial to mitigate these risks.

Key safety precautions during handling and disposal include:

Working in a well-ventilated area, preferably under a chemical fume hood.

Wearing appropriate personal protective equipment (PPE), including chemical-resistant

gloves, safety goggles, and a lab coat.[1][4]

Avoiding the generation of dust or aerosols.[4]

Washing hands thoroughly after handling the substance.[1][2]
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Quantitative Data Summary
The following table summarizes key quantitative data for 4-Butylbenzenesulfonamide,

compiled from various safety data sheets.

Property Value Source(s)

Physical State Solid [2]

Boiling Point 314 °C (597 °F)

Density 1.15 g/cm³ at 25 °C (77 °F)

Toxicity to Fish
LC50 (Danio rerio): 36.7 mg/l,

96 h

Toxicity to Daphnia
EC50 (Daphnia magna): 56

mg/l, 48 h

Toxicity to Algae
EC50 (Pseudokirchneriella

subcapittata): 49 mg/l, 72 h

Oral LD50 (Rat) 2,070 mg/kg [3]

Dermal LD50 (Rat) > 2,000 mg/kg [3]

Inhalation LC50 (Rat) > 4.06 mg/l, 4 h [3]

Step-by-Step Disposal Protocol
The proper disposal of 4-Butylbenzenesulfonamide waste must be carried out in compliance

with all federal, state, and local regulations.[3] The following steps provide a general procedure:

Waste Identification and Segregation:

All materials contaminated with 4-Butylbenzenesulfonamide, including the pure

substance, solutions, and any contaminated lab supplies (e.g., pipette tips, gloves,

weighing paper), must be treated as hazardous waste.

Do not mix 4-Butylbenzenesulfonamide waste with other waste streams. Keep it in its

original or a compatible, properly labeled container.
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Container Management:

Use a dedicated, leak-proof, and sealable container for accumulating 4-
Butylbenzenesulfonamide waste.

The container must be clearly labeled with "Hazardous Waste" and the chemical name "4-
Butylbenzenesulfonamide."

Keep the waste container tightly closed when not in use and store it in a designated, well-

ventilated, and secure area.[2]

Spill and Contamination Cleanup:

In the event of a spill, avoid breathing dust or vapors.[1][4]

For solid spills, carefully sweep up the material and place it into the designated hazardous

waste container.[1]

For liquid spills, use an inert absorbent material (e.g., Chemizorb®) to contain and collect

the waste.[5]

Clean the affected area thoroughly. All cleanup materials must also be disposed of as

hazardous waste.

Final Disposal:

The ultimate disposal of 4-Butylbenzenesulfonamide waste must be conducted through

an approved waste disposal plant.[1][2][3]

Contact your institution's Environmental Health and Safety (EHS) department to arrange

for the pickup and disposal of the hazardous waste container.

Crucially, do not discharge 4-Butylbenzenesulfonamide or its containers into drains or

the environment.[1][3][5]

Experimental Workflow for Disposal
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The logical flow for the proper disposal of 4-Butylbenzenesulfonamide is illustrated in the

diagram below.

Preparation & Handling

Waste Generation & Collection

Final Disposal

Start: Handling 4-Butylbenzenesulfonamide

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Work in a Ventilated Area
(Fume Hood)

Generate Waste
(Unused chemical, contaminated items)

Segregate Waste
(Do not mix with other chemicals)

Place in a Labeled, Sealed
Hazardous Waste Container

Store Container Securely

Contact EHS for Pickup

Dispose via Approved
Waste Disposal Plant

End: Safe Disposal
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Click to download full resolution via product page

Caption: Workflow for the safe disposal of 4-Butylbenzenesulfonamide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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